Cas no 60627-09-0 (Cerium(IV) fluoride hydrate)

• Product name: Cerium(IV) fluoride hydrate
• CAS No: 60627-09-0
• MF: CeF₄H₂O
• MW: 234.124891757965
• MDL: MFCD00149507
• CID: 90065
• PubChem ID: 90474021

Cerium(IV) fluoride hydrate Chemical and Physical Properties

Names and Identifiers

• Cerium(IV) fluoride hydrate
• Cerium(IV) fluoride
• Ceriumfluoride4
• Ceriumfluoridehydratepowder
• cerium(4+),tetrafluoride,hydrate
• MFCD00149507
• CERIUM (IV) FLUORIDE HYDRATE
• tetrafluorocerium;hydrate
• Cerium tetrafluoride hydrate
• 60627-09-0
• ceric fluoride hydrate

• MDL： MFCD00149507
• Inchi： InChI=1S/Ce.4FH.H2O/h;4*1H;1H2/q+4;;;;;/p-4
• InChI Key： LBKPYHDQRHZOTL-UHFFFAOYSA-J
• SMILES： O.[F-].[Ce+4].[F-].[F-].[F-]

Computed Properties

• Exact Mass: 233.91000
• Monoisotopic Mass: 233.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 650°C (dec.)
• Water Partition Coefficient: Insoluble in water. Slowly hydrolyzed by cold water
• PSA: 9.23000
• LogP: 1.61650

Cerium(IV) fluoride hydrate Security Information

• Hazardous Material transportation number：UN3288
• Hazard Category Code： 20/21/22-32-36/37/38-8
• Safety Instruction： S26; S36/37/39; S36; S17
• Hazardous Material Identification：
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R32; R36/37/38; R8
• Packing Group：III
• Packing Group：III

Additional information on Cerium(IV) fluoride hydrate

Cerium(IV) fluoride hydrate (CAS No: 60627-09-0) in Modern Chemical and Biomedical Applications

The compound Cerium(IV) fluoride hydrate, identified by the Chemical Abstracts Service Number (CAS No) 60627-09-0, represents a fascinating material with significant implications in both chemical synthesis and biomedical research. This introduction delves into the unique properties of this compound, its applications, and how it intersects with cutting-edge scientific advancements.

Fluoride compounds have long been of interest due to their stability and reactivity, making them valuable in various industrial and research settings. Among these, cerium-based fluorides have garnered particular attention for their multifaceted applications. The hydrated form of Cerium(IV) fluoride, specifically, exhibits distinct characteristics that set it apart from its anhydrous counterparts. The presence of water molecules in its structure influences its solubility, reactivity, and potential uses, making it a versatile candidate for numerous chemical processes.

The synthesis of Cerium(IV) fluoride hydrate typically involves controlled reactions under specific conditions to ensure the incorporation of water molecules into the crystal lattice. This process requires precise control over temperature, pressure, and stoichiometry to achieve the desired hydration state. The resulting compound often appears as a crystalline solid with a unique coloration that can vary based on the degree of hydration and impurities present.

In recent years, there has been growing interest in the use of Cerium(IV) fluoride hydrate in biomedical applications. Its unique electronic properties make it suitable for use as a contrast agent in magnetic resonance imaging (MRI). Researchers have explored its potential to enhance image clarity and resolution by interacting with magnetic fields in ways that improve signal detection. This application leverages the compound's ability to form stable complexes with biological molecules, allowing for targeted imaging of specific tissues or pathogens.

Furthermore, Cerium(IV) fluoride hydrate has shown promise in the field of nanotechnology. Its ability to form nanoparticles with controlled sizes and shapes has opened up new avenues for drug delivery systems. These nanoparticles can be engineered to release therapeutic agents at specific sites within the body, improving treatment efficacy while minimizing side effects. The hydration state of the compound plays a crucial role in determining the stability and functionality of these nanoparticles.

The compound's catalytic properties have also been extensively studied. Cerium(IV) fluoride hydrate can act as a catalyst in various organic reactions, facilitating processes such as oxidation and reduction. Its high surface area and reactive sites make it an effective catalyst for these transformations. Researchers have utilized this property to develop more efficient synthetic routes for pharmaceuticals and fine chemicals, reducing reaction times and improving yields.

Environmental science has not been left out of the discussion surrounding Cerium(IV) fluoride hydrate. Its stability under extreme conditions makes it an excellent candidate for use in sensors designed to detect pollutants or monitor environmental changes. These sensors can provide real-time data on water quality, air pollution levels, or soil contamination, aiding in environmental monitoring and remediation efforts.

The latest research on Cerium(IV) fluoride hydrate has also explored its potential in energy storage technologies. Its ability to store and release energy efficiently makes it suitable for use in batteries or supercapacitors. By optimizing its structure and composition, scientists aim to develop energy storage solutions that are more durable, efficient, and environmentally friendly.

One particularly intriguing application is in the field of quantum computing. Cerium-based compounds have shown potential as qubits due to their unique electronic properties. The hydration state of Cerium(IV) fluoride hydrate can influence its quantum behavior, making it a promising candidate for developing new types of quantum computers that are more stable and scalable.

The compound's role in material science is equally noteworthy. Researchers have investigated its use as a precursor for creating advanced materials with tailored properties. By controlling the synthesis conditions, scientists can produce materials with specific mechanical, electrical, or optical characteristics. These materials find applications in electronics, coatings, and other high-tech industries.

In conclusion, Cerium(IV) fluoride hydrate (CAS No: 60627-09-0) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique properties make it valuable in biomedical imaging, nanotechnology, catalysis, environmental monitoring, energy storage, quantum computing, and material science. As research continues to uncover new uses for this compound, its importance is likely to grow even further.